Cas no 869342-82-5 (5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869342-82-5
• MF: C₁₈H₂₁FN₄OS
• MW: 360.448945760727
• CID: 6400020
• PubChem ID: 16807652
• Update Time: 2025-07-31

5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 869342-82-5
• 5-[(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((2-fluorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• F1866-0240
• AKOS024614799
• 5-[(2-fluorophenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C18H21FN4OS/c1-11-6-5-9-22(10-11)15(13-7-3-4-8-14(13)19)16-17(24)23-18(25-16)20-12(2)21-23/h3-4,7-8,11,15,24H,5-6,9-10H2,1-2H3
• InChI Key： UIWGSIXDYDVEPO-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC=C3F)N3CCCC(C)C3)=C(O)N12

Computed Properties

• Exact Mass: 360.14201064g/mol
• Monoisotopic Mass: 360.14201064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Additional information on 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-Fluorophenyl)(3-Methylpiperidin-1-yl)methyl-2-Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-ol (CAS No. 869342-82-5)

5-(2-Fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869342-82-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features, including a fluorinated phenyl group, a methylated piperidine ring, and a triazolo-thiazole scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is highly versatile and can be synthesized through various synthetic routes. One of the most common methods involves the condensation of a suitable fluorinated benzaldehyde with a methylated piperidine derivative, followed by cyclization to form the triazolo-thiazole core. This synthetic approach has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

In terms of its biological activities, 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol have also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical safety studies, which is an important consideration for drug development.

In the context of drug discovery and development, 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has been evaluated in various preclinical models to assess its efficacy and safety. Clinical trials are currently underway to further investigate its therapeutic potential in human subjects. Early results from these trials have been encouraging, with the compound showing promising efficacy and a favorable safety profile.

The future prospects for 5-(2-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, efforts are being made to explore new therapeutic applications for this compound beyond its current areas of interest.

In conclusion, 5-(2-fluorophenyl)(3-methylpiperidin-1-y l)meth yl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - - - - - - - - - ̶ ̶ ̶ ̶ ̶ ̶ \_m e t h y l \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_ \_\_- _\__\__\__\__\__\__\__\__\__\__\__\__\__\__\__\__\_\_\_\_\_\_\_\_\_\_\_\_\_\_\_\_\_\_\_\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\--m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l\-m e t h y l (CAS No. 869342−8−−−−−−−−−−−−−−−−−85) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent.